4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride
Overview
Description
4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride, also known as 4-AAPMB hydrochloride, is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline powder that is soluble in water and alcohol and is used as a reagent in organic synthesis. 4-AAPMB hydrochloride is a versatile compound that has been used in a variety of applications, including the synthesis of peptides and proteins, the study of enzyme kinetics, and the analysis of organic compounds.
Scientific Research Applications
4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride hydrochloride has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of peptides and proteins, and as a reagent in the study of enzyme kinetics. It is also used in the analysis of organic compounds, such as nucleic acids and amino acids, and in the synthesis of pharmaceuticals. This compound hydrochloride is also used in the synthesis of nanomaterials, such as nanotubes and nanowires, and in the production of polymers and other materials.
Mechanism of Action
4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride hydrochloride acts as a reagent in organic synthesis, catalyzing the formation of peptides and proteins from amino acids. It also acts as a reagent in the study of enzyme kinetics, catalyzing the formation of enzyme-substrate complexes. In addition, this compound hydrochloride is used as a reagent in the analysis of organic compounds, such as nucleic acids and amino acids, and in the synthesis of pharmaceuticals.
Biochemical and Physiological Effects
This compound hydrochloride is a synthetic organic compound and is not known to have any biochemical or physiological effects on humans or other animals. However, it may have an effect on cells, as it is used in the synthesis of peptides and proteins, and in the study of enzyme kinetics.
Advantages and Limitations for Lab Experiments
The main advantages of using 4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride hydrochloride in laboratory experiments are its versatility and its low cost. It is a relatively inexpensive compound that is widely available and can be used in a variety of applications. Additionally, it is a relatively non-toxic compound and is easy to handle and store.
However, there are some limitations to using this compound hydrochloride in laboratory experiments. It is a relatively unstable compound and must be handled with care to avoid degradation. Additionally, it is not suitable for use in the synthesis of pharmaceuticals, as it is not approved for human consumption.
Future Directions
Given the versatility of 4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride hydrochloride, there are many potential future directions for its use. These include further research into its applications in the synthesis of peptides and proteins, the study of enzyme kinetics, and the analysis of organic compounds. Additionally, this compound hydrochloride could be used in the synthesis of nanomaterials, such as nanotubes and nanowires, and in the production of polymers and other materials. Finally, further research could be conducted into the biochemical and physiological effects of this compound hydrochloride, as well as its potential for use in the synthesis of pharmaceuticals.
Synthesis Methods
4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride hydrochloride can be synthesized using a variety of methods. The most common method is the reaction of 4-nitrophenol and ethyl 2-methylbenzoate in the presence of sodium hydroxide. The reaction is carried out in aqueous solution at room temperature and yields a white crystalline product. Other methods of synthesis include the reaction of 4-nitrophenol and ethyl 2-methylbenzoate in the presence of a base such as sodium ethoxide, the reaction of 4-nitrophenol and ethyl 2-methylbenzoate in the presence of a catalyst such as palladium, and the reaction of 4-nitrophenol and ethyl 2-methylbenzoate in the presence of a reducing agent such as sodium borohydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride involves the reaction of 4-(2-nitroacetyl)phenyl 2-methylbenzoate with hydrazine hydrate to form 4-(2-aminoacetyl)phenyl 2-methylbenzoate, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-(2-nitroacetyl)phenyl 2-methylbenzoate", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-(2-nitroacetyl)phenyl 2-methylbenzoate is dissolved in ethanol and hydrazine hydrate is added to the solution. The mixture is heated under reflux for several hours until TLC analysis indicates complete conversion of the starting material to the product.", "Step 2: The reaction mixture is cooled and the product, 4-(2-aminoacetyl)phenyl 2-methylbenzoate, is isolated by filtration and washed with ethanol.", "Step 3: 4-(2-aminoacetyl)phenyl 2-methylbenzoate is dissolved in hydrochloric acid and the solution is stirred at room temperature for several hours until TLC analysis indicates complete conversion of the product to the hydrochloride salt.", "Step 4: The hydrochloride salt is isolated by filtration, washed with water, and dried under vacuum to yield the final product, 4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride." ] } | |
CAS RN |
2639437-06-0 |
Molecular Formula |
C16H16ClNO3 |
Molecular Weight |
305.8 |
Purity |
95 |
Origin of Product |
United States |
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